Cas no 548-80-1 (Chromotrope 2B)

Chromotrope 2B structure
Product name:Chromotrope 2B
CAS No:548-80-1
MF:C16H9N3O10S2-2.2[Na+]
MW:513.36636
MDL:MFCD00003951
CID:82497
PubChem ID:24856430
Chromotrope 2B Chemical and Physical Properties
Names and Identifiers
-
- Chromotrope 2B
- 4,5-Dihydroxy-3-(p-nitrophenylazo)-2,7-naphthalenedisulfonic acid, disodium salt
- Acid Red 176~C.I. 16575
- C.I. 16575
- Chromotrop 2 B
- disodium 4,5-dihydroxy-3-(p-nitrophenylazo)naphthalene-2,7-disulphonate
- Chromotrope
- Acid Red 176
- P-NITROBENZENE-AZOCHROMOTROPIC ACID
- 2-(4-Nitrophenylazo)chromotropic acid disodium salt
- disodium,(3E)-5-hydroxy-3-[(4-nitrophenyl)hydrazinylidene]-4-oxonaphthalene-2,7-disulfonate
- Benzoylhypacoitine
- Chromatrope 2B
- Chromotrope 2B disodium salt
- Chromotrope Red 4B
- CI#16575
- Khromotrop 2B
- Naphtocard Fast Red 3B
- p-Nitrobenzeneazochromotropic acid sodium salt
- 7-naphthalenedisulfonic acid, 4,5-dihydroxy-3-[(4-nitrophenyl)azo]- disodium
- Chromotropic acid 2B
- 2,7-Naphthalenedisulfonic acid,4,5-dihydroxy-3-[(4-nitrophenyl)azo-]-,disodium salt
- 2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3-[(4-nitrophenyl)azo-]-, disodium salt
- SCHEMBL590957
- A830391
- disodium 3-[(4-nitrophenyl)hydrazinylidene]-5-oxidanyl-4-oxidanylidene-naphthalene-2,7-disulfonate
- C.I. Acid Red 176, disodium salt
- NSC-45542
- 4,5-DIHYDROXY-3-(2-(4-NITROPHENYL)DIAZENYL)-2,7-NAPHTHALENEDISULFONIC ACID SODIUM SALT (1:2)
- Ethanone, 1-(3,4-dihydro-6,7-dimethoxy-1-methylene-2(1H)-isoquinolinyl)-
- CR-2B
- PCR 2B
- Q27269278
- 81Y8BW5764
- EINECS 208-959-9
- Chromotrope 2B, for microscopy
- AKOS015903025
- DTXSID0060278
- 2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3-(2-(4-nitrophenyl)diazenyl)-, sodium salt (1:2)
- C.I. Acid Red 176 (VAN)
- disodium 5-hydroxy-3-[(4-nitrophenyl)hydrazinylidene]-4-oxonaphthalene-2,7-disulfonate
- 4,5-DIHYDROXYNAPHTHALENE-3-(4-NITROPHENYLAZO)-2,7-DISULFONIC ACID DISODIUM SALT
- 4,5-Dihydroxy-3-(p-nitrophenylazo)-2,7-naphthalenedisulfonic Acid Disodium Salt
- NSC 45542
- MFCD00003951
- UNII-81Y8BW5764
- 2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3-[(4-nitrophenyl)azo]-, disodium salt
- SCHEMBL2866134
- C.I. MORDANT BLACK 93
- 548-80-1
- CHROMOTROPE 2B [MI]
- D89265
- W-105599
- NS00043453
- disodium;4,5-dihydroxy-3-[(4-nitrophenyl)diazenyl]naphthalene-2,7-disulfonate
- 2,7-NAPHTHALENEDISULFONIC ACID, 4,5-DIHYDROXY-3-(P-NITROPHENYLAZO)-, DISODIUM SALT
- sodium (E)-4,5-dihydroxy-3-((4-nitrophenyl)diazenyl)naphthalene-2,7-disulfonate
- 2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3-((4-nitrophenyl)azo)-, disodium salt
- disodium 5-hydroxy-3-[2-(4-nitrophenyl)hydrazin-1-ylidene]-4-oxonaphthalene-2,7-disulfonate
-
- MDL: MFCD00003951
- Inchi: 1S/C16H11N3O10S2.2Na/c20-12-7-11(30(24,25)26)5-8-6-13(31(27,28)29)15(16(21)14(8)12)18-17-9-1-3-10(4-2-9)19(22)23;;/h1-7,20-21H,(H,24,25,26)(H,27,28,29);;/q;2*+1/p-2
- InChI Key: AXUUHWJXDWBCSG-QIKYXUGXSA-L
- SMILES: C1=C(C=CC(=C1)[N+](=O)[O-])/N=N/C2=C(C3=C(C=C(C=C3C=C2S(=O)(=O)O)S(=O)(=O)O)[O-])[O-].[Na+].[Na+]
- BRN: 4109733
Computed Properties
- Exact Mass: 512.95200
- Monoisotopic Mass: 512.952
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 33
- Rotatable Bond Count: 5
- Complexity: 985
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: nothing
- Surface Charge: 0
- Tautomer Count: 24
- Topological Polar Surface Area: 239A^2
Experimental Properties
- Color/Form: Reddish brown powder
- Melting Point: 300℃
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 242.16000
- LogP: 5.06760
- Sensitiveness: Sensitive to humidity
- Solubility: Water, 200g/l; Insoluble in alcohol
- Merck: 14,2240
- Color index: 16575
Chromotrope 2B Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315,H319,H335
- Warning Statement: P261,P305+P351+P338
- WGK Germany:3
- Hazard Category Code: R36/37/38
- Safety Instruction: S26-S36
-
Hazardous Material Identification:
- Safety Term:S24/25
- TSCA:Yes
- Risk Phrases:R36/37/38
Chromotrope 2B Customs Data
- HS CODE:2927000090
- Customs Data:
China Customs Code:
2927000090Overview:
2927000090 Other diazo compounds\Azo compounds, etc(Including azoxycompounds). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2927000090 other diazo-, azo- or azoxy-compounds.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Chromotrope 2B Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | Y1251040-25g |
CHROMOTROPE 2B |
548-80-1 | 97% | 25g |
$145 | 2024-06-06 | |
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BC7532-100g |
Chromotrope 2B |
548-80-1 | ≥98% | 100g |
¥2100元 | 2023-09-15 | |
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BC7532-25g |
Chromotrope 2B |
548-80-1 | ≥98% | 25g |
¥620元 | 2023-09-15 | |
TRC | C433120-250mg |
Chromotrope 2B |
548-80-1 | 250mg |
$ 50.00 | 2022-06-06 | ||
TRC | C433120-500mg |
Chromotrope 2B |
548-80-1 | 500mg |
$ 65.00 | 2022-06-06 | ||
TRC | C433120-2.5g |
Chromotrope 2B |
548-80-1 | 2.5g |
$ 80.00 | 2022-06-06 | ||
abcr | AB179225-100 g |
Chromotrope 2B; . |
548-80-1 | 100 g |
€136.60 | 2023-07-20 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1179152-5g |
Chromotrope 2B |
548-80-1 | 98% | 5g |
¥238.00 | 2024-05-09 | |
SHENG KE LU SI SHENG WU JI SHU | sc-252605-10g |
Chromotrope 2B, |
548-80-1 | 10g |
¥158.00 | 2023-09-05 | ||
abcr | AB179225-25g |
Chromotrope 2B; . |
548-80-1 | 25g |
€78.70 | 2025-02-22 |
Chromotrope 2B Related Literature
-
Cong Li,Bo Zheng,Tingting Zhang,Jingyu Zhao,Yue Gu,Xiaoyi Yan,Yaru Li,Weilu Liu,Guodong Feng,Zhiquan Zhang RSC Adv. 2016 6 45202
-
Jianzhi Huang,Xiaolei Shen,Ruili Wang,Qiang Zeng,Lishi Wang RSC Adv. 2017 7 535
-
Govindaraj Usha,Ramesh Prakash,Karuppasamy Karpagalakshmi,Sundaram Ramalakshmi,Lakshminarayanan Piramuthu,Cheng Yang,Narayanan Selvapalam Anal. Methods 2019 11 5826
-
4. Evaluation of the activity coefficients of some sulfonated azo dyes and of their complexes with metal ionsMaria Pesavento,Antonella Profumo J. Chem. Soc. Perkin Trans. 2 1992 107
-
Maria Pesavento,Antonella Profumo,Carla Riolo,Teresa Soldi Analyst 1989 114 623
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:548-80-1)Chromotrope 2B

Purity:99%
Quantity:100g
Price ($):162.0